2-Phenyl-2-pentenal

Specification

• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: (E)-2-phenylpent-2-enal
• Standard InChI: InChI=1S/C11H12O/c1-2-6-11(9-12)10-7-4-3-5-8-10/h3-9H,2H2,1H3/b11-6-
• Standard InChI Key: YPAJRUMMODCONM-WDZFZDKYSA-N
• Isomeric SMILES: CC/C=C(/C=O)\C1=CC=CC=C1
• Canonical SMILES: CCC=C(C=O)C1=CC=CC=C1

Introduction

Chemical Identity and Structural Characteristics

Molecular Structure and Isomerism

2-Phenyl-2-pentenal features a conjugated system comprising a phenyl ring (C₆H₅) attached to the second carbon of a pentenyl aldehyde chain. The α,β-unsaturation between C2 and C3 creates geometric isomerism, yielding (E)- and (Z)-configurations. The (E)-isomer predominates in most synthetic preparations due to thermodynamic stability, though isomer ratios can be modulated by reaction conditions.

Key spectroscopic data include:

• IR: Strong absorption bands at ~1,710 cm⁻¹ (C=O stretch) and ~1,650 cm⁻¹ (C=C stretch).

• NMR: δ 9.45 ppm (aldehyde proton, singlet), δ 6.8–7.5 ppm (phenyl protons), and δ 5.5–6.2 ppm (vinylic protons).

Synthetic Methodologies

Catalytic Aldol Condensation

The most efficient synthesis involves aldol condensation of propionaldehyde catalyzed by nitrogenous organic bases. A patented method outlines the following optimized protocol:

• Reagents:

  • Propionaldehyde (2.0 mol)

  • Pyrrolidine (0.1 mol, 7 g) or morpholine (0.05 mol, 4.4 g) as catalyst

  • Acetic acid (0.1 mol, 6 g) as co-catalyst

• Conditions:

  • Temperature: 10–30°C

  • Reaction time: 2–4 hours

  • Workup: Water washing followed by fractional distillation

• Yield: 95–97% purity with >95% conversion.

Mechanistic Insights

The base catalyzes deprotonation of propionaldehyde, generating an enolate that attacks another aldehyde molecule. Acidic workup protonates the intermediate, yielding the α,β-unsaturated aldehyde.

Physicochemical Properties

Property	Value
Molecular Weight	160.212 g/mol
Density (20°C)	1.005 g/cm³
Boiling Point	124°C (14 torr)
Flash Point	106.2°C
Refractive Index (n²⁰D)	1.551
LogP (Octanol-Water)	2.68

The compound’s low water solubility (LogP = 2.68) necessitates organic solvents for handling.

Industrial and Research Applications

Flavor and Fragrance Industry

2-Phenyl-2-pentenal contributes to nutty and cocoa-like aromas, detected in roasted foods and teas. Its structural analog, 4-methyl-2-phenyl-2-pentenal (CAS 26643-91-4), is explicitly used in fragrance formulations, suggesting similar potential for the parent compound.

Pharmaceutical Intermediates

The α,β-unsaturated aldehyde moiety serves as a Michael acceptor in drug synthesis. For example, it participates in cycloaddition reactions to form heterocyclic scaffolds.